Cas no 327971-33-5 ([2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid)

• Product Name: [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid
• CAS No: 327971-33-5
• MF: C₁₅H₁₅NO₄S₂
• MW: 337.413901567459
• CID: 3104809
• PubChem ID: 3681718
• Update Time: 2025-11-07

[2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid
• 327971-33-5
• Oprea1_368068
• EN300-00700
• AKOS016042899
• Z56796970
• 2-[2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
• AF-399/25108023
• HMS2804J08
• AKOS000114781
• 2-[2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]aceticacid
• CHEMBL1893123
• SR-01000029831-1
• [2-(2-thienylsulfonyl)-1,2,3,4-tetrahydro-1-isoquinolinyl]acetic acid
• SR-01000029831
• 2-(2-thiophen-2-ylsulfonyl-3,4-dihydro-1H-isoquinolin-1-yl)acetic acid
• SMR000476053
• MLS001180992

• Inchi： 1S/C15H15NO4S2/c17-14(18)10-13-12-5-2-1-4-11(12)7-8-16(13)22(19,20)15-6-3-9-21-15/h1-6,9,13H,7-8,10H2,(H,17,18)
• InChI Key： WUYJBTGLTAOXOL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC2C=CC=CC=2C1CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 337.04425031Da
• Monoisotopic Mass: 337.04425031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid

Comprehensive Guide to [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid (CAS No. 327971-33-5)

[2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid (CAS 327971-33-5) is a specialized organic compound with significant potential in pharmaceutical and materials science applications. This tetrahydroisoquinoline derivative features a unique molecular structure combining a thiophene sulfonyl group with an acetic acid moiety, making it valuable for drug discovery and chemical synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules and its potential applications in medicinal chemistry.

The compound's molecular structure offers several advantages for drug design, including improved solubility and bioavailability compared to similar compounds. Its thiophene sulfonyl component contributes to enhanced binding affinity with biological targets, while the tetrahydroisoquinoline core provides structural rigidity. These features make [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid particularly interesting for developing new enzyme inhibitors and receptor modulators.

Current research trends highlight growing interest in sulfonyl-containing compounds like 327971-33-5 for their potential in treating various health conditions. The pharmaceutical industry is actively exploring similar structures for their anti-inflammatory and neuroprotective properties. This compound's unique combination of heterocyclic elements positions it as a promising candidate for next-generation drug development.

From a synthetic chemistry perspective, [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid serves as an important intermediate in organic synthesis. Its CAS 327971-33-5 designation helps researchers precisely identify and source this material for their work. The compound's stability under various conditions makes it particularly useful for multi-step synthetic routes in medicinal chemistry.

The global market for specialized pharmaceutical intermediates like 327971-33-5 has seen steady growth, driven by increasing demand for novel drug candidates. Suppliers typically offer this compound in high purity grades suitable for research and development purposes. Proper handling and storage recommendations should always be followed when working with this material to ensure optimal performance in experimental applications.

Recent scientific literature has highlighted the potential of thiophene-containing compounds in addressing current medical challenges. The sulfonyl group in [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid may contribute to improved metabolic stability compared to similar molecules, making it particularly valuable for pharmacokinetic optimization in drug development programs.

Analytical characterization of CAS 327971-33-5 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical research. The growing availability of this material from specialty chemical suppliers has facilitated its adoption in various research programs worldwide.

As the pharmaceutical industry continues to explore new small molecule therapeutics, compounds like [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid are gaining attention for their structural versatility. Researchers are particularly interested in modifying its core structure to develop novel compounds with improved biological activity and selectivity.

The environmental and safety profile of 327971-33-5 follows standard protocols for handling organic compounds in laboratory settings. While not classified as hazardous under normal conditions, appropriate laboratory practices should always be maintained when working with this or any chemical substance.

Future research directions for [2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydro-isoquinolin-1-yl]-acetic acid may include exploring its potential in combination therapies or as part of targeted drug delivery systems. The compound's unique structural features make it an interesting subject for computational chemistry studies and molecular modeling approaches to drug design.

For researchers seeking detailed technical information about CAS 327971-33-5, comprehensive analytical data and spectral information are typically available from manufacturers and specialized chemical databases. These resources provide valuable insights into the compound's physical and chemical properties, supporting its effective use in various research applications.